Cas no 328404-08-6 (1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]-)
328404-08-6 structure
Product Name:1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]-
CAS No:328404-08-6
MF:C17H16N2O4
MW:312.319944381714
CID:1453681
PubChem ID:9839754
Update Time:2025-04-20
1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]-
- 5-ethoxy-3-(3-phenylmethoxyphenyl)-1,3,4-oxadiazol-2-one
- 328404-08-6
- SCHEMBL6552559
- DTXSID70431680
- PD119453
- 3-(3-Benzyloxy-phenyl)-5-ethoxy-3H-[1,3,4]oxadiazol-2-one
- CHEMBL133897
- BDBM50138734
- 3-(3-(benzyloxy)phenyl)-5-ethoxy-1,3,4-oxadiazol-2(3H)-one
-
- Inchi: 1S/C17H16N2O4/c1-2-21-16-18-19(17(20)23-16)14-9-6-10-15(11-14)22-12-13-7-4-3-5-8-13/h3-11H,2,12H2,1H3
- InChI Key: GUZKBNUSIOHJIR-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC=CC(=C1)N1C(=O)OC(=N1)OCC
Computed Properties
- Exact Mass: 312.11108
- Monoisotopic Mass: 312.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.36
1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
328404-08-6 (1,3,4-Oxadiazol-2(3H)-one, 5-ethoxy-3-[3-(phenylmethoxy)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent